Cas no 207795-39-9 (Benzene, 1-methoxy-4-[(pentyloxy)methyl]-)

Benzene, 1-methoxy-4-[(pentyloxy)methyl]- structure

207795-39-9 structure

Product Name:Benzene, 1-methoxy-4-[(pentyloxy)methyl]-

CAS No:207795-39-9

Molecular Formula:C₁₃H₂₀O₂

Molecular Weight:208.2967

CID:1396128

PubChem ID:11659613

Benzene, 1-methoxy-4-[(pentyloxy)methyl]- Properties

Names and Identifiers

- Benzene, 1-methoxy-4-[(pentyloxy)methyl]-
- 1-methoxy-4-(pentoxymethyl)benzene
- DTXSID10470199
- PDCDTGIMBVTREC-UHFFFAOYSA-N
- 207795-39-9
- 4-Methoxybenzyl alcohol, n-pentyl ether
- +Expand
- InChIKey： PDCDTGIMBVTREC-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H20O2/c1-3-4-5-10-15-11-12-6-8-13(14-2)9-7-12/h6-9H,3-5,10-11H2,1-2H3
- SMILES： CCCCCOCC1=CC=C(C=C1)OC

Computed Properties

Exact Mass: 208.1464
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 7
Monoisotopic Mass: 208.146329876g/mol
Heavy Atom Count: 15
Complexity: 140
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 18.5Å²

Experimental Properties

PSA: 18.46

Benzene, 1-methoxy-4-[(pentyloxy)methyl]- Related Literature

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207795-39-9 (Benzene, 1-methoxy-4-[(pentyloxy)methyl]-) Related Products

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